Cas no 29417-89-8 (1-methoxy-3-phenylpropan-2-one)

• Product Name: 1-methoxy-3-phenylpropan-2-one
• CAS No: 29417-89-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD11555832
• CID: 2927796
• PubChem ID: 11744971
• Update Time: 2025-11-01

1-methoxy-3-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-phenylpropan-2-one
• AKOS009991079
• SCHEMBL3628816
• 29417-89-8
• EBA41789
• FPCXPDHNUJIBHZ-UHFFFAOYSA-N
• Z447897954
• 1-methoxy-3-phenylacetone
• EN300-99148

• MDL： MFCD11555832
• Inchi： 1S/C10H12O2/c1-12-8-10(11)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： FPCXPDHNUJIBHZ-UHFFFAOYSA-N
• SMILES： O(C)CC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-methoxy-3-phenylpropan-2-one

Recent Advances in the Study of 1-Methoxy-3-phenylpropan-2-one (CAS: 29417-89-8) in Chemical Biology and Pharmaceutical Research

The compound 1-methoxy-3-phenylpropan-2-one (CAS: 29417-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications. The findings discussed herein are derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 1-methoxy-3-phenylpropan-2-one as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the methoxy and phenyl groups, make it a valuable scaffold for designing novel compounds with enhanced pharmacological properties. For instance, researchers have utilized this compound in the development of anti-inflammatory and antimicrobial agents, demonstrating its potential in addressing unmet medical needs. The compound's ability to undergo diverse chemical transformations further underscores its utility in medicinal chemistry.

In addition to its synthetic applications, 1-methoxy-3-phenylpropan-2-one has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that it could serve as a lead compound for the development of new anti-inflammatory drugs. However, further in vivo studies are required to validate these observations and assess the compound's safety and efficacy in more complex biological systems.

Another area of interest is the compound's potential role in cancer research. Recent investigations have explored its ability to modulate cellular signaling pathways associated with tumor growth and metastasis. While the exact mechanisms remain to be fully elucidated, early results indicate that 1-methoxy-3-phenylpropan-2-one may interfere with key oncogenic processes, making it a promising candidate for further exploration in oncology. Collaborative efforts between chemists and biologists are expected to shed more light on its therapeutic potential in this context.

Despite the promising findings, challenges remain in the practical application of 1-methoxy-3-phenylpropan-2-one. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to clinical settings. Researchers are actively working on optimizing the compound's physicochemical properties through structural modifications and formulation strategies. These efforts are crucial for unlocking its full potential as a therapeutic agent or a versatile building block in drug development.

In conclusion, the latest research on 1-methoxy-3-phenylpropan-2-one (CAS: 29417-89-8) underscores its significance in chemical biology and pharmaceutical sciences. Its dual role as a synthetic intermediate and a bioactive molecule highlights its versatility and potential for diverse applications. Continued research efforts are expected to uncover new insights into its mechanisms of action and expand its utility in addressing various health challenges. This briefing serves as a timely update for professionals in the field, providing a foundation for future investigations and collaborations.